Cas no 4885-12-5 ((2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone)
4885-12-5 structure
Product Name:(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
CAS No:4885-12-5
MF:C17H17BrO
MW:317.220284223557
CID:932116
PubChem ID:261858
Update Time:2025-04-19
(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone
- 2-Brom-2',3',4'-trihydroxyacetophenon;2'-bromo-2,3,5,6-tetramethyl-benzophenone;2'-Brom-2,3,5,6-tetramethyl-benzophenon;Duryl-o-brom-phenyl-keton;
- NSC-94887
- NSC94887
- (2-bromophenyl)(2,3,5,6-tetramethylphenyl)methanone
- OAZPBFWBRRIFIC-UHFFFAOYSA-N
- DTXSID10964124
- AKOS005925597
- 4885-12-5
-
- Inchi: 1S/C17H17BrO/c1-10-9-11(2)13(4)16(12(10)3)17(19)14-7-5-6-8-15(14)18/h5-9H,1-4H3
- InChI Key: OAZPBFWBRRIFIC-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(C1C(C)=C(C)C=C(C)C=1C)=O
Computed Properties
- Exact Mass: 316.04600
- Monoisotopic Mass: 316.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 5.4
Experimental Properties
- Density: 1.274
- Boiling Point: 389.7°C at 760 mmHg
- Flash Point: 21.5°C
- Refractive Index: 1.581
- PSA: 17.07000
- LogP: 4.91370
(2-bromophenyl)-(2,3,5,6-tetramethylphenyl)methanone Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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